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Compound of Interest

Compound Name: Peonidin 3-galactoside

Cat. No.: B1473039

For researchers, scientists, and drug development professionals, the integrity of your work and
your personal safety are paramount. This guide provides essential, immediate safety and
logistical information for handling Peonidin 3-galactoside, ensuring that you can focus on your
research with confidence. While Peonidin 3-galactoside is not classified as a hazardous
substance, adhering to standard laboratory safety protocols is crucial.[1][2]

Essential Safety Information at a Glance

To facilitate quick reference and easy comparison, the following table summarizes the key
safety and handling information for Peonidin 3-galactoside.
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Parameter Recommendation Source

o Not a hazardous substance or
Hazard Classification ot MedChemExpress SDS[1]
mixture.

_ Inhalation, skin contact, eye
Primary Routes of Exposure act MedChemExpress SDS[1]
contact.

4°C, sealed in a cool, well-
ventilated area away from

Recommended Storage ] ] o MedChemExpress SDS[1]
direct sunlight and ignition

sources.

) ) Strong acids/alkalis, strong
Incompatible Materials o ] MedChemExpress SDS[1]
oxidizing/reducing agents.

Solubility Practically insoluble in water. BenchChem|[2]

Operational Plan: A Step-by-Step Guide to Safe
Handling

This section provides a detailed, procedural guide for the safe handling of Peonidin 3-
galactoside throughout its lifecycle in the laboratory, from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the container in a cool, well-ventilated area, tightly sealed, and protected from
direct sunlight and sources of ignition.[1] A recommended storage temperature is 4°C.[1]

Personal Protective Equipment (PPE)

While Peonidin 3-galactoside is not classified as hazardous, the use of appropriate PPE is a
fundamental laboratory practice to minimize exposure.

o Eye Protection: Wear airtight protective goggles that comply with standard EN 166.[3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-126411-1.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-126411-1.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-126411-1.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-126411-1.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Peonidin_3_rutinoside_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1473039?utm_src=pdf-body
https://www.benchchem.com/product/b1473039?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-126411-1.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-126411-1.pdf
https://www.benchchem.com/product/b1473039?utm_src=pdf-body
https://www.qclscientific.com/wp-content/uploads/2023/11/WINE_TOTAL-ANTHOCYANINS_301020-301025_CLP_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Hand Protection: Use category Ill work gloves, such as nitrile gloves, that are compliant with
standard EN 374.[3] It is important to check the gloves' resistance to the chemical before
use.[3]

Body Protection: A standard laboratory coat or long-sleeved overalls should be worn.[2][3]

Respiratory Protection: If there is a risk of dust or aerosol formation, use a mask with a type
A or P2 filter.[3][4]

Handling and Experimental Use

Ventilation: Handle the substance in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of any dust or aerosols.[1]

Weighing: When weighing the solid powder, take care to avoid generating dust.[2]

Solution Preparation: Due to its low water solubility, avoid disposing of solutions down the
drain as this could lead to accumulation in the plumbing.[2]

General Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.

Spill Management

In the event of a spill, follow these procedures:

Personal Protection: Ensure you are wearing the appropriate PPE, including respiratory
protection if dust is present.[1]

Containment: For small spills of the solid, gently sweep the material into a designated waste
container, avoiding dust generation.[2]

Cleaning: Wipe the spill area with a damp cloth. Dispose of the cloth as solid waste.[2]

Ventilation: Ensure the area is well-ventilated.

Disposal Plan

Proper disposal is crucial for environmental safety and regulatory compliance.
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o Solid Waste: Collect any dry, solid Peonidin 3-galactoside waste, including contaminated
items like weigh boats and filter paper, in a clearly labeled, sealed container.[2]

e Liquid Waste: Solutions containing Peonidin 3-galactoside should be collected in a
separate, sealed, and clearly labeled waste container.[2] The label should identify the
contents, for example, "Aqueous Peonidin 3-galactoside Waste (Non-Hazardous)".[2]

o Disposal Route: All waste containers should be disposed of through your institution's official
chemical waste disposal program.[2] Do not dispose of down the drain.[2]

Visualizing the Workflow for Safe Handling

To provide a clear, at-a-glance understanding of the safe handling process, the following
diagram illustrates the key steps from receiving the compound to its final disposal.
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Safe Handling Workflow for Peonidin 3-galactoside
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Caption: Workflow for the safe handling of Peonidin 3-galactoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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